1-[(E)-[(Z)-3-(5-Nitrofuran-2-yl)prop-2-enylidene]amino]imidazolidine-2,4-dione
1-[(E)-[(Z)-3-(5-Nitrofuran-2-yl)prop-2-enylidene]amino]imidazolidine-2,4-dione
Furagin is an anti-bacterial, nitrofurantoin analog. Furagin has the same efficacy in treating acute cystitis as ciprofloxacin, however the duration of therapy is longer.
Brand Name:
Vulcanchem
CAS No.:
1672-88-4
VCID:
VC0528551
InChI:
InChI=1S/C10H8N4O5/c15-8-6-13(10(16)12-8)11-5-1-2-7-3-4-9(19-7)14(17)18/h1-5H,6H2,(H,12,15,16)/b2-1+,11-5+
SMILES:
C1C(=O)NC(=O)N1N=CC=CC2=CC=C(O2)[N+](=O)[O-]
Molecular Formula:
C10H8N4O5
Molecular Weight:
264.19 g/mol
1-[(E)-[(Z)-3-(5-Nitrofuran-2-yl)prop-2-enylidene]amino]imidazolidine-2,4-dione
CAS No.: 1672-88-4
Inhibitors
VCID: VC0528551
Molecular Formula: C10H8N4O5
Molecular Weight: 264.19 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 1672-88-4 |
---|---|
Product Name | 1-[(E)-[(Z)-3-(5-Nitrofuran-2-yl)prop-2-enylidene]amino]imidazolidine-2,4-dione |
Molecular Formula | C10H8N4O5 |
Molecular Weight | 264.19 g/mol |
IUPAC Name | 1-[(E)-[(E)-3-(5-nitrofuran-2-yl)prop-2-enylidene]amino]imidazolidine-2,4-dione |
Standard InChI | InChI=1S/C10H8N4O5/c15-8-6-13(10(16)12-8)11-5-1-2-7-3-4-9(19-7)14(17)18/h1-5H,6H2,(H,12,15,16)/b2-1+,11-5+ |
Standard InChIKey | DECBQELQORZLLP-HLIKZBIASA-N |
Isomeric SMILES | C1C(=O)NC(=O)N1/N=C/C=C/C2=CC=C(O2)[N+](=O)[O-] |
SMILES | C1C(=O)NC(=O)N1N=CC=CC2=CC=C(O2)[N+](=O)[O-] |
Canonical SMILES | C1C(=O)NC(=O)N1N=CC=CC2=CC=C(O2)[N+](=O)[O-] |
Appearance | Solid powder |
Description | Furagin is an anti-bacterial, nitrofurantoin analog. Furagin has the same efficacy in treating acute cystitis as ciprofloxacin, however the duration of therapy is longer. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | NF 416; NF416; NF-416; F-35; Akritoin; Furazidin; Furazidine; Furagin. |
Reference | 1: Dybowski B, Jabłońska O, Radziszewski P, Gromadzka-Ostrowska J, Borkowski A. Ciprofloxacin and furagin in acute cystitis: comparison of early immune and microbiological results. Int J Antimicrob Agents. 2008 Feb;31(2):130-4. Epub 2007 Dec 3. PubMed PMID: 18060746. 2: Slapsyte G, Jankauskiene A, Mierauskiene J, Lazutka JR. Cytogenetic analysis of children under long-term antibacterial therapy with nitroheterocyclic compound furagin. Mutat Res. 2001 Apr 5;491(1-2):25-30. PubMed PMID: 11287294. 3: Zielonka TM, Demkow U, Kuś J. [Pulmonary reaction after furazidin (Furagin). Case report]. Pol Arch Med Wewn. 1997 May;97(5):465-72. Polish. PubMed PMID: 9411425. 4: Makareeva EN, Lozovskaia EL, Tatikolov AS, Sapezhinskiĭ II. [Photosensitizing properties and antioxidant activity of furagin--an antimicrobial drug that is a derivative of nitrofuran]. Biofizika. 1997 Mar-Apr;42(2):472-9. Russian. PubMed PMID: 9172693. 5: Kuchuma ZN. [Action of furagin, nystatin and levorin with bile acids on the vaginal microflora of pregnant women]. Vrach Delo. 1986 Oct;(10):10-3. Russian. PubMed PMID: 3798871. 6: Sytnik IA, Tkachuk NI. [Combined effect of benzylpenicillin, furagin and bile acids on staphylococci]. Antibiotiki. 1982 Nov;27(11):823-7. Russian. PubMed PMID: 7181465. 7: Paberza MIa, Gilev AP, Parinov VIa. [Aspects of urinary furagin excretion in rabbits]. Farmatsiia. 1980 May-Jun;29(3):66-7. Russian. PubMed PMID: 7409226. 8: Suprun PP. [Express acidimetric method of determining soluble furagin]. Farm Zh. 1980;(1):71-2. Ukrainian. PubMed PMID: 7371820. 9: Männistö P, Karttunen P. Pharmacokinetics of furagin, a new nitrofurantoin congener, on human volunteers. Int J Clin Pharmacol Biopharm. 1979 Jun;17(6):264-70. PubMed PMID: 468451. 10: Mis M, Boian M, Lente I, Shari B, Boda Z. [Use of furagin in treatment of urinary tract infections]. Ter Arkh. 1978;50(2):119-23. Russian. PubMed PMID: 25493. 11: Berliand AS, Knizhnik AZ, Fedorov EA, Utlinskaia MG, Kuperman AV. [Quantitative determination of furagin in biological fluids]. Farmakol Toksikol. 1977 May-Jun;40(3):349-50. Russian. PubMed PMID: 902728. 12: Murav'ev IA, Melberg IaV, Shidlovska VA. [New drug form of furagin and a method for its analysis]. Farmatsiia. 1976;25(2):15-7. Russian. PubMed PMID: 1269781. 13: Arons RM, Chursina TV. [Use of synthetic nutrient media with furagin for the isolation of Pseudomonas aeruginosa]. Lab Delo. 1976;(3):179-80. Russian. PubMed PMID: 58130. 14: Arons RM. [Effect of furagin, furazoline and furazolidone on phagocytosis in in vitro experiments]. Zh Mikrobiol Epidemiol Immunobiol. 1975 May;(5):133-4. Russian. PubMed PMID: 813458. 15: Arons RM, Chursina TV. [Use of a furagin medium for isolating Pseudomonas pyocyanea]. Lab Delo. 1975;(9):554-5. Russian. PubMed PMID: 52751. 16: Murav'ev IA, Melberg IaV, Egert VE, Shidlovska VA. [Spectrophotometric determination of solubilized furagin]. Farmatsiia. 1974 Sep-Oct;23(5):22-4. Russian. PubMed PMID: 4464136. 17: Ruban AI. [Antimicrobial action of combinations of monomycin and furagin with preparation P-1]. Mikrobiol Zh. 1974 Jul-Aug;36(4):520-1. Ukrainian. PubMed PMID: 4619175. 18: Andreeva AT, Azhgikhin IS, Vetra IaA. [Study of some veterinary drug forms containing 5-nitrofuran derivatives (furagin, furazolidone, furacillin)]. Farmatsiia. 1973 Jan-Feb;22(1):20-6. Russian. PubMed PMID: 4704578. 19: Kurinna NV. [Spectrophotometric determination of pharmacological agents of 5-nitrofurane derivatives. II. Quantitative determination of furadonin and furagin]. Farm Zh. 1971 Nov-Dec;26(6):15-9. Ukrainian. PubMed PMID: 5150534. 20: Khomenko VS. [The effect of Furagin on the calf organism]. Veterinariia. 1968 Apr;45(4):54-5. Russian. PubMed PMID: 5745670. |
PubChem Compound | 6870646 |
Last Modified | Nov 11 2021 |
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